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Compound of Interest

Compound Name: Aceclidine hydrochloride

Cat. No.: B1662411 Get Quote

This guide provides critical safety protocols, operational procedures, and disposal plans for the

handling of Aceclidine hydrochloride in a laboratory setting. The following information is

intended for researchers, scientists, and drug development professionals to ensure safe

handling and minimize exposure risks.

Aceclidine hydrochloride is classified as a toxic substance if swallowed or in contact with

skin.[1][2] It can also cause skin irritation, serious eye irritation, and may cause respiratory

irritation.[3] Adherence to the following procedures is mandatory to ensure personnel safety

and proper disposal.

Hazard Identification and Classification
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Hazard
Classification

Description GHS Pictogram Signal Word

Acute Toxicity, Oral
Category 3, Toxic if

swallowed.[1]
☠️ Danger

Acute Toxicity, Dermal
Category 3, Toxic in

contact with skin.[1]
☠️ Danger

Skin Irritation
Causes skin irritation.

[3]
⚠️ Warning

Eye Irritation
Causes serious eye

irritation.[3]
⚠️ Warning

Respiratory Irritation
May cause respiratory

irritation.[3]
⚠️ Warning

Physical and Chemical Properties
Property Value

CAS Number 6109-70-2[3]

Molecular Formula C₉H₁₅NO₂ · HCl[2]

Molecular Weight 205.68 g/mol [1][3]

Appearance Crystalline solid

Melting Point 172-175°C[3]

Storage Temperature Recommended: -20°C[2]

Operational Plan: From Receipt to Disposal
A systematic approach is crucial when handling Aceclidine hydrochloride. The following

workflow outlines the key procedural steps.
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Preparation & Receipt

Handling & Use

Decontamination & Disposal

1. Review SDS & 
Establish Protocol

2. Assemble Required PPE

3. Prepare Segregated 
Handling Area

4. Receive & Inspect 
Container

5. Transfer to Designated 
Storage (-20°C)

6. Weighing & Preparation 
in Ventilated Enclosure

7. Conduct Experiment

8. Decontaminate Surfaces 
& Equipment

9. Doff & Dispose of 
Contaminated PPE

10. Segregate & Dispose of 
Chemical Waste

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Aceclidine Hydrochloride.
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Step-by-Step Guidance
Pre-Handling Preparations

Engineering Controls: All work involving solid Aceclidine hydrochloride or its solutions

must be conducted in a designated area with adequate ventilation, such as a chemical fume

hood or a ventilated balance enclosure, to minimize dust and aerosol formation.[3][4] Ensure

a safety shower and eyewash station are readily accessible.[1]

Personal Protective Equipment (PPE): A comprehensive set of PPE is required. See the

table below for specifics.

PPE Category Specification Rationale

Hand Protection

Double-gloving with

compatible, powder-free,

impervious gloves (e.g., nitrile).

[5]

Protects against dermal

absorption, a primary exposure

route.[2] Change gloves

frequently or immediately if

contaminated.[5][6]

Body Protection

Disposable, low-permeability

gown with a solid front, long

sleeves, and tight-fitting cuffs.

[2][5]

Prevents skin contact with

contaminated surfaces or

spills.

Eye Protection
Chemical safety goggles and a

face shield.[2][6]

Protects against splashes and

airborne particles causing

serious eye irritation.[3]

Respiratory Protection

For weighing or procedures

that may generate dust, a

NIOSH-approved respirator

(e.g., N95 or higher) is

necessary.[2]

Prevents inhalation which may

cause respiratory tract

irritation.[2]

Handling and Experimental Protocols
Storage: Upon receipt, store Aceclidine hydrochloride in a tightly sealed container in a dry,

well-ventilated, and secured area. The recommended long-term storage temperature is
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-20°C.[2][3] The substance is moisture-sensitive and should be stored under an inert gas.[2]

Weighing and Solution Preparation:

Perform all weighing and transfers within a chemical fume hood or other ventilated

enclosure to control dust.

Use dedicated, clearly labeled equipment.

Avoid eating, drinking, or smoking in the handling area.[1]

Wash hands thoroughly after handling, even after removing gloves.[3]

Spill Management:

Evacuate non-essential personnel from the area.[2][4]

Wearing full PPE, prevent further spillage if safe to do so.[3] Do not allow the product to

enter drains.

For solid spills, carefully sweep or vacuum up the material without creating dust and place

it into a suitable, labeled container for disposal.[2][3]

For liquid spills, absorb with an inert material (e.g., diatomite, universal binders) and place

in a sealed container for disposal.[1][3]

Decontaminate the spill area and all equipment used for cleanup.[1]

Disposal Plan
Chemical Waste: All waste containing Aceclidine hydrochloride must be treated as

hazardous waste.

Dispose of contents and containers in an approved waste disposal plant.[3]

Do not mix with other waste. Leave chemicals in their original or other suitable, clearly

labeled containers.
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Follow all federal, state, and local hazardous waste regulations for complete and accurate

classification and disposal.[3]

Contaminated Materials:

Used or contaminated PPE (gloves, gowns, etc.) must be disposed of as hazardous

waste.

Handle uncleaned containers as you would the product itself. Do not reuse containers.[3]

Emergency Procedures
The following diagram outlines immediate actions to be taken in case of accidental exposure.
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Exposure Response Protocol

Immediate Actions

Medical Attention

Exposure Event

Skin Contact

  If on skin

Eye Contact

  If in eyes

Inhalation

  If inhaled

Ingestion

  If swallowed

Immediately remove all 
contaminated clothing.

Wash skin with plenty of
 soap and water.

Rinse cautiously with water
 for several minutes.

Remove contact lenses.
Continue rinsing.

Move person to fresh air.
If not breathing, give
 artificial respiration.

Do NOT induce vomiting.
Rinse mouth with water.

Never give anything by mouth
 to an unconscious person.

Seek Immediate Medical Attention.
Call a POISON CENTER or doctor.

Show them the Safety Data Sheet (SDS).

Click to download full resolution via product page

Caption: Emergency Response for Aceclidine Hydrochloride Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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